Cas no 1356383-38-4 (Captopril-d3)

• Product Name: Captopril-d3
• CAS No: 1356383-38-4
• MF: C₉H₁₅NO₃S
• MW: 220.30378651619
• CID: 2245266
• Update Time: 2024-11-02

Captopril-d3 Chemical and Physical Properties

Names and Identifiers

• Captopril-d3

• Inchi： 1S/C9H15NO3S/c1-6(5-14)8(11)10-4-2-3-7(10)9(12)13/h6-7,14H,2-5H2,1H3,(H,12,13)/t6-,7+/m1/s1/i4D2,7D
• InChI Key： FAKRSMQSSFJEIM-SIHDFBQLSA-N
• SMILES： SC[C@@H](C)C(N1C([2H])([2H])CC[C@@]1([2H])C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 244
• XLogP3: 0.3
• Topological Polar Surface Area: 58.6

Experimental Properties

• Melting Point: 103-104°C